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Compound of Interest

Compound Name: 3-Cyanobenzoyl chloride

Cat. No.: B031201 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 3-Cyanobenzoyl chloride (CAS No: 1711-11-1). It is

intended for researchers, scientists, and drug development professionals to minimize risks and

ensure a safe laboratory environment.

Chemical Identifier:

Name: 3-Cyanobenzoyl chloride

Synonyms: m-Cyanobenzoyl chloride

CAS Number: 1711-11-1

Primary Hazards: 3-Cyanobenzoyl chloride is a corrosive substance that can cause severe

skin burns and eye damage.[1] It is also harmful if swallowed, inhaled, or absorbed through the

skin.[1][2] The compound is reactive with water and incompatible with strong bases and

alcohols.[1]

Personal Protective Equipment (PPE)
A systematic approach to safety begins with the correct selection and use of Personal

Protective Equipment. The following table summarizes the required PPE for handling 3-
Cyanobenzoyl chloride.
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PPE Category Specification Rationale

Eye Protection

Chemical safety goggles or a

face shield (minimum 8-inch).

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[1][3]

To protect against splashes

and vapors that can cause

severe eye damage.[3]

Hand Protection

Chemical-resistant gloves

(e.g., PVC, Neoprene, or Nitrile

rubber).[3][4] Gloves must be

inspected for integrity before

each use.[3][5]

To prevent skin contact which

can result in severe burns.[3]

Body Protection

A chemical-resistant lab coat

or a complete suit protecting

against chemicals. An apron

may be used for additional

protection.[3]

To protect the body from

accidental splashes and

contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if working

outside of a fume hood or if

dust is generated.[2][3]

To prevent inhalation of

corrosive and harmful dust or

vapors.

Safety Operating Protocol
Adherence to a strict operational protocol is critical for the safe handling of 3-Cyanobenzoyl
chloride. The following step-by-step procedure outlines the process from preparation to

disposal.

1. Preparation and Engineering Controls:

All work must be conducted in a well-ventilated area, preferably within a certified chemical

fume hood.[1][3]

Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[1][3]
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Keep containers of 3-Cyanobenzoyl chloride tightly closed when not in use and store in a

cool, dry, and well-ventilated area away from incompatible materials such as water, strong

bases, and alcohols.[1][6]

2. Handling Procedure:

Don all the requisite PPE as detailed in the table above before handling the chemical.

Avoid direct contact with skin, eyes, and clothing.

Do not inhale dust or vapors.[1]

When not in use, keep containers securely sealed.

3. Spill Response:

In the event of a spill, evacuate the area immediately.[3]

For minor spills, absorb the chemical with an inert material such as sand, earth, or

vermiculite.[3]

Collect the absorbed material into a suitable, labeled container for disposal.[3]

Do not allow the spilled chemical to enter drains or waterways.[5]

For major spills, contact emergency services.[3]

4. First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids. Seek immediate medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Seek immediate medical attention.[1]

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[1]
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Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

5. Disposal Plan:

All waste materials, including contaminated PPE and spill cleanup materials, must be

disposed of as hazardous waste.

Dispose of the chemical and its container through a licensed professional waste disposal

service.[1][5] Do not dispose of it in the regular trash or down the drain.

Experimental Workflow
The following diagram illustrates the standard workflow for handling 3-Cyanobenzoyl chloride
in a laboratory setting.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC378130010&productDescription=3-CYANOBENZOYL+CHLORIDE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC378130010&productDescription=3-CYANOBENZOYL+CHLORIDE%2C+1GR&vendorId=VN00032119&countryCode=US&language=en
http://angenechemical.com/sds/1711-11-1.pdf
https://www.benchchem.com/product/b031201?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling 3-Cyanobenzoyl Chloride
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Caption: Workflow for Handling 3-Cyanobenzoyl Chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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